Cas no 20426-12-4 (4-Hydroxychalcone)

• Product Name: 4-Hydroxychalcone
• CAS No: 20426-12-4
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• MDL: MFCD00016488
• CID: 88179
• PubChem ID: 5282361
• Update Time: 2025-09-18

4-Hydroxychalcone Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxychalcone
• 4-Hydroxybenzylideneacetophenone
• 2-(4-Hydroxybenzal)Acetophenone
• HYDROXYCHALCONE, 4-(RG)
• 2-(4-Hydroxybenzylidene)acetophenone
• BENZYLIDENE-4-HYDROXYACETOPHENONE
• HYDROXYCHALCONE,4
• BDBM86004
• 4-Hydroxybenzylidene acetophenone
• S4763
• NSC170282
• AKOS001325512
• H0955
• Chalcone, 3
• NS00116308
• IPJ
• 20426-12-4
• 1-phenyl-3-(4-hydroxyphenyl)-2-propen-1-one
• NCGC00246413-01
• SMR000414187
• (E)-4-Hydroxychalcone
• SCHEMBL1375837
• MS-11494
• (4-HYDROXYBENZYLIDENE)ACETOPHENONE
• 3-(4-hydroxyphenyl)-1-phenylprop-2-en-1-one
• Q27116057
• NSC 60593
• MFCD00016488
• A814543
• (E)-3-(4-hydroxyphenyl)-1-phenyl-2-propen-1-one
• (E)-3-(4-hydroxyphenyl)-1-phenylprop-2-en-1-one
• (4-Hydroxybenzal)acetophenone
• CHEBI:34423
• 38239-55-3
• HY-107818
• (4-Hydroxybenzylidene) acetophenone
• (E)-3-(4-hydroxyphenyl)-1-phenyl-prop-2-en-1-one
• HMS2766F17
• TRANS-4-HYDROXYCHALCONE
• 4-hydroxy-chalcone
• (2E)-3-(4-hydroxyphenyl)-1-phenylprop-2-en-1-one
• NSC 170282
• 2-Propen-1-one, 3-(4-hydroxyphenyl)-1-phenyl-, (2E)-
• MLS000777850
• 2-Propen-1-one, 3-(4-hydroxyphenyl)-1-phenyl-
• JO97Q47VBU
• 4-hydroxy chalcone
• (E)-3-(4-Hydroxy-phenyl)-1-phenyl-propenone
• CHEMBL7747
• CS-0369633
• DTXSID3022453
• T5763121
• NSC-170282
• CCRIS 2228
• N-a-Boc-L-Tryptophanbenzylester
• BIDD:ER0068
• Chalcone 2
• CS-0030695
• (2E)-3-(4-Hydroxyphenyl)-1-phenyl-2-propen-1-one #
• Chalcone, 4-hydroxy-
• 3-(4-hydroxy-phenyl)-1-phenyl-prop-2-en-1-one
• 2-PROPEN-1-ONE, 3-(4-HYDROXYPHENYL)-1-PHENYL-, (E)-
• NSC-60593
• 4-Hydroxystyryl phenyll ketone
• Z46028347
• UNII-JO97Q47VBU
• YISI
• starbld0019043
• CCG-214736
• AE-641/00204063
• 3-(4-hydroxyphenyl)-1-phenyl-2-propen-1-one
• LS-14375
• STL561451
• D90982
• DB-267089

• MDL： MFCD00016488
• Inchi： 1S/C15H12O2/c16-14-9-6-12(7-10-14)8-11-15(17)13-4-2-1-3-5-13/h1-11,16H/b11-8+
• InChI Key： PWWCDTYUYPOAIU-DHZHZOJOSA-N
• SMILES： OC1C=CC(=CC=1)/C=C/C(C1C=CC=CC=1)=O
• BRN： 2049155

Computed Properties

• Exact Mass: 224.08400
• Monoisotopic Mass: 224.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.191
• Melting Point: 180-184 °C
• Boiling Point: 394.9 °C at 760 mmHg
• Flash Point: 168.6 °C
• Refractive Index: 1.653
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 3.28830

4-Hydroxychalcone Security Information

• Hazardous Material transportation number：UN 3077 9/PG III
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39; S26
• RTECS：UD1675000
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：9
• PackingGroup：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether